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Compound of Interest

Compound Name: Methoxymethyltrimethylsilane

Cat. No.: B088755 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Methoxymethyltrimethylsilane. Adherence to these protocols is essential for ensuring a

safe laboratory environment and minimizing risk.

Essential Safety and Handling Information
Methoxymethyltrimethylsilane is a highly flammable liquid and vapor that can cause skin,

eye, and respiratory irritation.[1] Proper personal protective equipment (PPE) and handling

procedures are mandatory to prevent exposure and ensure safety.

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.

Eliminate all ignition sources from the handling area, including open flames, sparks, and hot

surfaces.

Use spark-proof tools and ensure all equipment is properly grounded to prevent static

discharge.[1]
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2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemical-resistant gloves. While specific permeation data for

Methoxymethyltrimethylsilane is limited, studies on similar silane compounds suggest that

butyl rubber or nitrile gloves are suitable.[2][3][4] It is recommended to use gloves with a

thickness of at least 8 mils for adequate protection against incidental splashes.[5] Always

inspect gloves for any signs of degradation or puncture before use.

Skin Protection: Wear a flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, use a NIOSH-approved air-purifying respirator with organic vapor (OV)

cartridges.[6][7][8][9][10]

3. Handling:

Carefully uncap the container, avoiding splashes.

Use a calibrated pipette or a similar precision tool for transferring the liquid.

Keep the container tightly closed when not in use.

4. Spill Cleanup:

In case of a small spill, absorb the material with an inert, non-combustible absorbent such as

sand or vermiculite.

Do not use combustible materials like paper towels to clean up spills.

Collect the absorbed material and contaminated surfaces into a sealed, labeled container for

hazardous waste disposal.

For larger spills, evacuate the area and contact your institution's environmental health and

safety (EHS) department.
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Quantitative Data Summary
The following table summarizes key quantitative data for Methoxymethyltrimethylsilane.

Property Value

Molecular Formula C5H14OSi[11]

Molecular Weight 118.25 g/mol [11]

Appearance Liquid[8]

Boiling Point 83 °C at 740 mmHg[8]

Flash Point -6 °C (closed cup)[6]

Density 0.758 g/mL at 25 °C[8]

Disposal Plan
1. Waste Collection:

Collect all waste containing Methoxymethyltrimethylsilane, including unused product,

contaminated absorbents, and disposable PPE, in a dedicated, clearly labeled, and sealed

hazardous waste container.

Do not mix with other waste streams unless explicitly approved by your EHS department.

2. Waste Storage:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

ignition sources and incompatible materials.

3. Waste Disposal:

Dispose of the hazardous waste through your institution's designated hazardous waste

management program.

Follow all local, state, and federal regulations for the disposal of flammable and hazardous

chemical waste.
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While specific regulations for organosilicon waste may vary, the primary methods of disposal

are typically incineration at a licensed facility or chemical recycling where available.[5][12]

[13][14][15]

Experimental Workflow
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Safe Handling Workflow for Methoxymethyltrimethylsilane
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Caption: Workflow for the safe handling of Methoxymethyltrimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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